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Compound of Interest

Compound Name:
6-styryl-4,5-dihydro-3(2H)-

pyridazinone

CAS No.: 83516-68-1

Cat. No.: B2885721

Get Quote

Executive Summary
The 6-styryl pyridazinone scaffold represents a privileged structure in medicinal chemistry,

characterized by a pyridazin-3(2H)-one core linked to an aromatic ring via an ethenyl (styryl)

spacer. This conjugated system mimics the stilbene pharmacophore found in natural products

like Resveratrol and Combretastatin A-4.

This guide analyzes the structure-activity relationship (SAR) of these derivatives, focusing on

two primary therapeutic vectors: tubulin polymerization inhibition (Oncology) and COX-2

inhibition (Inflammation). The technical narrative synthesizes electronic, steric, and geometric

requirements for high-affinity binding in these distinct biological pockets.

Part 1: The Scaffold Architecture
The pharmacophore is defined by three distinct regions. Modifications in these zones dictate

the selectivity profile between cytotoxic and anti-inflammatory pathways.
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Structural Zones
Region A (The Head): The pyridazin-3(2H)-one ring.[1] It serves as a hydrogen bond

donor/acceptor module. Tautomerism (lactam vs. lactim) is relevant, but the N-substituted

lactam is the stable, bioactive form in most drug candidates.

Region B (The Linker): The ethenyl bridge (-CH=CH-). This provides rigid spacing and

conjugation. The E-isomer (trans) is thermodynamically favored and generally required for

biological activity, particularly for tubulin binding where it mimics the bridge of

combretastatins (though combretastatins are often Z, the pyridazinone constraint alters the

optimal geometry).

Region C (The Tail): The styryl phenyl ring. Substitution here determines the "flavor" of the

activity (e.g., trimethoxy for tubulin, sulfonyl/bulky lipophilic for COX-2).

Numbering and Nomenclature
The standard IUPAC numbering prioritizes the carbonyl at position 3.

N-2: Critical for solubility and pharmacokinetic tuning.

C-4/C-5: Often left unsubstituted or substituted with small halogens to modulate electron

density.

C-6: The attachment point for the styryl arm.

Part 2: Synthetic Pathways[2]
The most robust synthetic route involves the condensation of 6-methylpyridazinones with

aromatic aldehydes. This approach allows for the late-stage diversification of the "Tail" region

(Region C).

Workflow Diagram
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Step 1: Core Formation

Step 2: Styryl Installation
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Figure 1: Convergent synthesis of 6-styryl pyridazinones via 6-methyl intermediates.

Part 3: Therapeutic Area 1 - Oncology (Tubulin
Inhibition)
6-Styryl pyridazinones act as Colchicine Binding Site Inhibitors (CBSIs). The scaffold mimics

the cis-stilbene geometry of Combretastatin A-4 (CA-4) but locks it into a more stable

configuration.

Mechanistic SAR
The "Tail" (Region C): The presence of a 3,4,5-trimethoxyphenyl moiety is critical. This

specific pattern maximizes van der Waals interactions with the hydrophobic pocket of

-tubulin.

The "Head" (Region A): N-2 substitution with short alkyl chains or polar groups (e.g.,

morpholino-ethyl) improves water solubility without disrupting the binding pose.

The Linker: The double bond is essential. Reduction to the ethyl (-CH2-CH2-) linker results in

a drastic loss of potency (often >100-fold), confirming the requirement for a rigid, conjugated

spacer to maintain the correct distance between the aryl rings.

Quantitative Data Summary (Representative)
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Structural
Modification

Target Activity (IC50) Insight

Styryl = 3,4,5-

trimethoxyphenyl

Tubulin

Polymerization
< 2.0 µM

Essential for

Colchicine site affinity.

[2]

Styryl = 4-

chlorophenyl

Tubulin

Polymerization
> 50 µM

Loss of activity;

lipophilic bulk

insufficient.

N-2 = Hydrogen Cytotoxicity (MCF-7) Moderate
Poor solubility limits

cellular uptake.

N-2 = Methyl Cytotoxicity (MCF-7) Potent (nM range)

Optimal

lipophilicity/solubility

balance.

Part 4: Therapeutic Area 2 - Inflammation (COX-2
Inhibition)[2][4]
In this context, the scaffold serves as a template to fit the COX-2 active site, which is larger and

more flexible than COX-1.

Mechanistic SAR
The "Tail" (Region C): Unlike the tubulin targets, COX-2 inhibition favors 4-substituted phenyl

rings. A 4-methanesulfonyl (-SO2Me) or 4-sulfonamido (-SO2NH2) group is the classic

pharmacophore to engage the secondary pocket of COX-2 (interacting with His90 and

Arg513).

The "Head" (Region A): Bulky substituents at N-2 (e.g., substituted benzyl groups) often

enhance COX-2 selectivity by exploiting the larger volume of the COX-2 channel compared

to the constricted COX-1 channel.

Selectivity Index (SI): 6-styryl derivatives often exhibit SI (COX-1 IC50 / COX-2 IC50) values

exceeding 50, reducing the gastrointestinal toxicity associated with non-selective NSAIDs.
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SAR Logic Diagram

Pathway A: Oncology (Tubulin) Pathway B: Inflammation (COX-2)

6-Styryl Pyridazinone Scaffold

Styryl Ring:
3,4,5-Trimethoxy essential

Styryl Ring:
4-SO2Me or 4-F preferred

Linker:
Must be unsaturated (C=C)

N-2 Position:
Small alkyl/polar for solubility

N-2 Position:
Bulky (Benzyl/Aryl) enhances selectivity

C-4/C-5:
Halogens can modulation potency

Click to download full resolution via product page

Figure 2: Divergent SAR requirements for Tubulin vs. COX-2 targeting.

Part 5: Experimental Protocols
Chemical Synthesis: General Procedure for 6-Styryl
Pyridazinones

Objective: Condensation of 6-methyl-4,5-dihydropyridazin-3(2H)-one with an aromatic

aldehyde.

Reagents: Sodium Ethoxide (NaOEt) in Ethanol.

Protocol:

Preparation: Dissolve the appropriate 6-methyl-pyridazinone derivative (1.0 mmol) in

absolute ethanol (10 mL).

Activation: Add Sodium Ethoxide (1.5 - 2.0 mmol) to the solution. Stir at room temperature

for 15 minutes to generate the carbanion at the C-6 methyl group.

Addition: Add the substituted benzaldehyde (1.0 - 1.2 mmol) dropwise.
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Reaction: Reflux the mixture for 6–12 hours. Monitor via TLC (Mobile phase: CHCl3:MeOH

9:1).

Workup: Pour the reaction mixture into crushed ice/water containing a few drops of HCl (to

neutralize excess base).

Isolation: Filter the resulting precipitate. Wash with cold water and recrystallize from

Ethanol/DMF to obtain the pure E-styryl product.

Validation: confirm structure via 1H-NMR (look for vinylic protons as doublets with J = 16 Hz,

indicative of trans geometry).

Bioassay: Tubulin Polymerization Inhibition (In Vitro)
Objective: Determine the IC50 of the derivative against purified tubulin.

System: Fluorescence-based polymerization assay.

Protocol:

Reagent Prep: Use >99% pure bovine brain tubulin in PEM buffer (80 mM PIPES, 1 mM

EGTA, 1 mM MgCl2, pH 6.9) containing 10 µM DAPI (fluorescent reporter).

Incubation: Add the test compound (dissolved in DMSO) at varying concentrations (0.1 µM –

50 µM) to the tubulin solution (2 mg/mL final concentration) in a 96-well plate. Keep DMSO

concentration <1%.

Initiation: Transfer the plate to a pre-warmed spectrophotometer (37°C).

Measurement: Monitor fluorescence (Ex 360 nm / Em 450 nm) every 60 seconds for 60

minutes.

Analysis: Polymerization manifests as an increase in fluorescence. Calculate the Vmax of

the curve. The IC50 is the concentration required to inhibit the rate of polymerization by 50%

compared to the vehicle control (DMSO) and positive control (Colchicine or Combretastatin

A-4).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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